Cas no 2034452-83-8 (3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034452-83-8
• MF: C₁₆H₂₄N₄O₄S
• MW: 368.4512
• CID: 5350938
• Update Time: 2025-05-17

3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• [3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• (3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
• 3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C16H24N4O4S/c1-12-3-4-15(18-17-12)24-14-7-8-19(11-14)16(21)13-5-9-20(10-6-13)25(2,22)23/h3-4,13-14H,5-11H2,1-2H3
• InChI Key： DIGCZALWMXODHS-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C(N2C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C([H])=C([H])C(C([H])([H])[H])=NN=2)=O)C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on 3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

3-{[1-(1-Methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

The compound 3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine, with the CAS number 2034452-83-8, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates multiple functional groups, including a methanesulfonyl group, a piperidine ring, a pyrrolidine ring, and a pyridazine moiety. The presence of these groups contributes to its unique chemical properties and potential biological activities.

The core structure of this compound is centered around the pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The substitution pattern on the pyridazine ring is critical to its functionality. At position 3, there is an ether linkage (-O-) connected to a pyrrolidine ring. The pyrrolidine ring itself is substituted at position 1 with a piperidine group that carries a methanesulfonyl substituent at position 4. This intricate arrangement suggests that the compound may exhibit significant stereochemical and electronic interactions, which could be exploited for therapeutic purposes.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drug candidates for neurodegenerative diseases, inflammation, and cancer. For instance, research has demonstrated that the methanesulfonyl group plays a pivotal role in enhancing the compound's bioavailability and stability in biological systems. Additionally, the piperidine ring has been shown to contribute to the molecule's ability to modulate key cellular pathways involved in disease progression.

One of the most promising aspects of this compound is its ability to target specific protein-protein interactions (PPIs), which are increasingly recognized as critical nodes for therapeutic intervention. The pyrrolidine moiety has been implicated in disrupting PPIs by binding to hydrophobic pockets on target proteins, thereby inhibiting their function. This property makes it a valuable candidate for designing drugs that can interfere with pathological processes such as amyloid aggregation in Alzheimer's disease or tumor growth in oncology.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, and nucleophilic substitution reactions. The synthesis strategy often requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs, making this compound more accessible for preclinical studies.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and conformational preferences. For example, NMR studies have revealed that the methanesulfonyl group induces significant deshielding effects on adjacent protons due to its strong electron-withdrawing nature.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, excretion (ADME) profile in animal models. Early results suggest that the compound exhibits favorable pharmacokinetic characteristics, including moderate solubility and permeability across biological membranes.

In conclusion, 3-{[1-(1-methanesulfonylpiperidine-4-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine represents a cutting-edge advancement in medicinal chemistry with immense potential for therapeutic applications. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts aimed at developing innovative treatments for complex diseases.